Cas no 405214-35-9 (2-Piperazineaceticacid, 5-methyl-3-oxo-)

• Product Name: 2-Piperazineaceticacid, 5-methyl-3-oxo-
• CAS No: 405214-35-9
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 326036
• PubChem ID: 45117236
• Update Time: 2025-04-19

2-Piperazineaceticacid, 5-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazineaceticacid, 5-methyl-3-oxo-
• 2-Piperazineaceticacid,5-methyl-3-oxo-(9CI)
• DTXSID10668574
• AKOS025149412
• (5-Methyl-3-oxopiperazin-2-yl)acetic acid
• 405214-35-9

• Inchi： 1S/C7H12N2O3/c1-4-3-8-5(2-6(10)11)7(12)9-4/h4-5,8H,2-3H2,1H3,(H,9,12)(H,10,11)
• InChI Key： MQJOPGIJTZPVJY-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)NCC(C)N1

Computed Properties

• Exact Mass: 172.085
• Monoisotopic Mass: 172.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: -3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives